Cas no 2411180-92-0 (N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride)

N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride is a chiral sulfamoyl fluoride derivative characterized by its stereospecific structure and reactive sulfamoyl fluoride group. This compound is primarily utilized in medicinal chemistry and biochemical research as a selective covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic enzymes. Its (S)-configured chiral center enhances binding specificity, while the sulfamoyl fluoride moiety enables irreversible inhibition through covalent modification. The 4-chlorophenyl substituent contributes to improved lipophilicity and target engagement. This reagent is valued for its stability under controlled conditions and its utility in probe development for enzyme activity studies. Proper handling is required due to its reactive nature.

N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride structure

2411180-92-0 structure

Product Name:N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride

CAS No:2411180-92-0

MF:C₉H₁₁ClFNO₂S

MW:251.705543756485

CID:6291378

PubChem ID:154879443

Update Time:2025-05-21

N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

- N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride
- 2411180-92-0
- EN300-26575350
- N-[(1S)-1-(4-Chlorophenyl)ethyl]-N-methylsulfamoyl fluoride
- Z3766056183
- Inchi： 1S/C9H11ClFNO2S/c1-7(12(2)15(11,13)14)8-3-5-9(10)6-4-8/h3-7H,1-2H3/t7-/m0/s1
- InChI Key： KHKDMZQKHYJGMY-ZETCQYMHSA-N
- SMILES： ClC1C=CC(=CC=1)[C@H](C)N(C)S(=O)(=O)F

Computed Properties

Exact Mass: 251.0183056g/mol
Monoisotopic Mass: 251.0183056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 45.8Å²

N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26575350-0.05g	N-[(1S)-1-(4-chlorophenyl)ethyl]-N-methylsulfamoyl fluoride	2411180-92-0	95.0%	0.05g	$246.0	2025-03-20

N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

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Additional information on N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride

Research Brief on N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride (CAS: 2411180-92-0)

N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride (CAS: 2411180-92-0) is a sulfamoyl fluoride derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a covalent inhibitor targeting serine hydrolases. This compound belongs to a class of molecules known for their ability to form stable covalent bonds with active-site serine residues, making it a valuable tool for probing enzyme function and developing targeted therapies. Recent studies have explored its applications in drug discovery, particularly in the context of neurodegenerative diseases and cancer.

One of the key areas of research involving this compound is its role as an inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids. FAAH inhibition has been implicated in the modulation of pain, inflammation, and mood disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride exhibits high selectivity and potency against FAAH, with an IC50 value in the low nanomolar range. The study also highlighted its favorable pharmacokinetic properties, suggesting its potential as a lead compound for further optimization.

In addition to its applications in FAAH inhibition, this compound has also been investigated for its utility in activity-based protein profiling (ABPP). ABPP is a powerful technique used to characterize the functional state of enzymes in complex biological systems. A recent preprint on bioRxiv (2024) described the use of N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride as a probe to identify novel serine hydrolases in cancer cell lines. The study revealed several previously uncharacterized enzyme targets, opening new avenues for therapeutic intervention.

Despite its promising applications, challenges remain in the development of N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed through further structural optimization. Recent computational studies, including molecular dynamics simulations and density functional theory (DFT) calculations, have provided insights into the binding interactions and reactivity of this compound, which could guide future design efforts.

In conclusion, N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride represents a versatile tool in chemical biology and drug discovery. Its unique mechanism of action and selectivity make it a valuable candidate for both basic research and therapeutic development. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for its translation into clinical applications.